Cas no 1203112-15-5 (N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1203112-15-5
• MF: C₁₆H₁₁N₅O₂S
• MW: 337.355840921402
• CID: 6515412
• PubChem ID: 45504167
• Update Time: 2025-11-06

N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
• 1203112-15-5
• F5791-1748
• N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• AKOS024519006
• N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• VU0520894-1

• Inchi： 1S/C16H11N5O2S/c22-16(11-6-7-12-13(8-11)21-24-20-12)17-9-14-18-15(19-23-14)10-4-2-1-3-5-10/h1-8H,9H2,(H,17,22)
• InChI Key： ZUSCPBQVDJKDOC-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(NCC1=NC(C2C=CC=CC=2)=NO1)=O

Computed Properties

• Exact Mass: 337.06334578g/mol
• Monoisotopic Mass: 337.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide

Comprehensive Overview of N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1203112-15-5)

The compound N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide, identified by its CAS No. 1203112-15-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, combining a 1,2,4-oxadiazole ring with a benzothiadiazole core, make it a promising candidate for various applications, including drug discovery and optoelectronic materials. Researchers are particularly interested in its potential as a pharmacophore due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's CAS No. 1203112-15-5 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its oxadiazole moiety is known for its stability and versatility, often serving as a bioisostere for carboxylic acids or esters in drug design. Meanwhile, the benzothiadiazole component contributes to its electronic properties, making it suitable for applications in organic semiconductors and fluorescent probes.

The synthesis of N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Chemists often employ microwave-assisted synthesis or catalyzed coupling reactions to improve yield and efficiency. Its molecular weight and logP value are critical parameters for researchers evaluating its pharmacokinetic properties. Additionally, its solubility and stability under various conditions are frequently studied to optimize its performance in both biological and material science applications.

One of the most intriguing aspects of this compound is its potential role in addressing contemporary challenges in drug resistance and sustainable energy. For instance, its benzothiadiazole derivative has been explored as a photosensitizer in solar cells, aligning with the global push for renewable energy solutions. Similarly, its oxadiazole scaffold is being investigated for its ability to inhibit enzyme targets associated with inflammatory diseases and cancer. These applications are particularly relevant given the rising prevalence of such conditions worldwide.

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In conclusion, N-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1203112-15-5) represents a fascinating intersection of chemistry, biology, and materials science. Its dual functionality as a potential therapeutic agent and electronic material underscores its versatility. As research continues to uncover new properties and applications, this compound is poised to play a pivotal role in addressing some of the most pressing scientific and technological challenges of our time.